N-(3,5-dimethylphenyl)-3-[4-(2-fluorophenyl)piperazin-1-yl]propanamide

• Molecular Formula: C21H26FN3O
• Molecular Weight: 355.4 g/mol
• IUPAC Name: N-(3,5-dimethylphenyl)-3-[4-(2-fluorophenyl)piperazin-1-yl]propanamide
• InChI: InChI=1S/C21H26FN3O/c1-16-13-17(2)15-18(14-16)23-21(26)7-8-24-9-11-25(12-10-24)20-6-4-3-5-19(20)22/h3-6,13-15H,7-12H2,1-2H3,(H,23,26)
• InChI Key: FLNICQWTFUZWCK-UHFFFAOYSA-N
• SMILES: CC1=CC(=CC(=C1)NC(=O)CCN2CCN(CC2)C3=CC=CC=C3F)C

Description

N-(3,5-dimethylphenyl)-3-[4-(2-fluorophenyl)piperazin-1-yl]propanamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, neuroscience, and pharmacology.

Mechanism of Action

The mechanism of action of N-(3,5-dimethylphenyl)-3-[4-(2-fluorophenyl)piperazin-1-yl]propanamide involves its binding to specific receptors in the brain. It has been shown to have high affinity for the serotonin transporter, which is responsible for the reuptake of serotonin from the synaptic cleft. By binding to this transporter, N-(3,5-dimethylphenyl)-3-[4-(2-fluorophenyl)piperazin-1-yl]propanamide inhibits the reuptake of serotonin, leading to increased levels of this neurotransmitter in the brain. This, in turn, can have various effects on mood, behavior, and cognition.
Biochemical and physiological effects:
The biochemical and physiological effects of N-(3,5-dimethylphenyl)-3-[4-(2-fluorophenyl)piperazin-1-yl]propanamide are still being studied. However, it has been shown to have significant effects on the levels of various neurotransmitters in the brain, including serotonin, dopamine, and norepinephrine. It has also been shown to have anxiolytic and antidepressant effects in animal models, suggesting its potential as a therapeutic agent for the treatment of mood disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(3,5-dimethylphenyl)-3-[4-(2-fluorophenyl)piperazin-1-yl]propanamide is its high binding affinity for specific receptors in the brain, which makes it a promising candidate for the development of new drugs. However, one of the main limitations of this compound is its potential toxicity, which can limit its use in certain experiments. Additionally, more research is needed to fully understand the biochemical and physiological effects of N-(3,5-dimethylphenyl)-3-[4-(2-fluorophenyl)piperazin-1-yl]propanamide, which can make it difficult to interpret experimental results.

Future Directions

There are several future directions for research on N-(3,5-dimethylphenyl)-3-[4-(2-fluorophenyl)piperazin-1-yl]propanamide. One potential direction is the development of new drugs that target specific receptors in the brain, particularly the serotonin transporter. This could lead to the development of new treatments for mood disorders such as depression and anxiety. Another direction is the study of the biochemical and physiological effects of N-(3,5-dimethylphenyl)-3-[4-(2-fluorophenyl)piperazin-1-yl]propanamide in animal models, which could provide further insights into its potential therapeutic applications. Finally, more research is needed to fully understand the toxicity of N-(3,5-dimethylphenyl)-3-[4-(2-fluorophenyl)piperazin-1-yl]propanamide, which could help to inform its safe use in experimental settings.

Synthesis Methods

The synthesis of N-(3,5-dimethylphenyl)-3-[4-(2-fluorophenyl)piperazin-1-yl]propanamide involves the reaction of 3,5-dimethylbenzoyl chloride with 4-(2-fluorophenyl)piperazine in the presence of a base such as triethylamine. The resulting product is then purified using various techniques such as column chromatography and recrystallization.

Scientific Research Applications

N-(3,5-dimethylphenyl)-3-[4-(2-fluorophenyl)piperazin-1-yl]propanamide has been extensively studied for its potential applications in medicinal chemistry, particularly in the development of new drugs for the treatment of various diseases. It has been shown to have significant binding affinity for certain receptors in the brain, including the serotonin transporter and the dopamine transporter. This makes it a promising candidate for the development of drugs that target these receptors, which are involved in the regulation of mood, behavior, and cognition.